Cas no 946241-76-5 (N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide
• CAS No: 946241-76-5
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 6537225
• Update Time: 2025-07-16

N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide
• N-(4-ethoxyphenyl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C21H20N2O3S2/c1-2-26-18-10-8-16(9-11-18)22-20(25)12-17-13-27-21(23-17)28-14-19(24)15-6-4-3-5-7-15/h3-11,13H,2,12,14H2,1H3,(H,22,25)
• InChI Key： UYAINAFIFJSIIC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CC1=CSC(SCC(C2=CC=CC=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide

Professional Introduction to N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide (CAS No. 946241-76-5)

N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946241-76-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide.

The molecular structure of this compound is intricate and sophisticated, featuring a combination of aromatic rings, sulfur-containing heterocycles, and amide functional groups. The presence of these structural elements contributes to its unique chemical properties and potential pharmacological effects. Specifically, the N-(4-ethoxyphenyl) moiety introduces an ethoxy group at the para position of the phenyl ring, which can influence the compound's solubility, metabolic stability, and interaction with biological targets.

The core of the molecule is the 1,3-thiazole ring system, which is known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In this compound, the thiazole ring is further functionalized with a sulfanyl group at the 2-position and an acetylamide moiety at the 4-position. These modifications enhance the compound's binding affinity to various biological receptors and enzymes.

One of the most intriguing aspects of N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide is its potential role in modulating key cellular pathways. Recent research has highlighted the importance of thiazole derivatives in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain signaling. The sulfanyl group in this compound may further enhance its ability to interact with these enzymes, leading to novel therapeutic applications.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies as a candidate for treating neurological disorders. The amide group in the molecular structure can facilitate blood-brain barrier penetration, allowing the compound to reach central nervous system targets. Studies have indicated that derivatives of thiazole with similar structural features may exhibit neuroprotective effects by scavenging reactive oxygen species and modulating neurotransmitter systems.

The synthesis of N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide involves multiple steps, including condensation reactions, sulfonylation, and amidation. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for verifying the structural integrity of the final product.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are particularly interested in understanding how the ethoxy group influences its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling techniques have been utilized to predict drug-like properties and optimize pharmacokinetic profiles early in the drug discovery process. These models help in identifying potential liabilities such as poor solubility or rapid metabolism before significant resources are invested in further development.

Emerging data also suggest that N-(4-ethoxyphenyl)-2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}acetamide may have applications in oncology. Thiazole derivatives have been reported to induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting anti-apoptotic proteins. The specific combination of functional groups in this compound may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. Preclinical studies are underway to evaluate its efficacy against various cancer models.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations have been used to study how it interacts with biological targets at an atomic level. These simulations provide insights into binding mechanisms and can guide medicinal chemists in designing analogs with improved potency and selectivity. Additionally, virtual screening techniques have been employed to identify new lead compounds based on structural similarities to known bioactive molecules.

In conclusion, N-(4-ethoxyphenyl)-2-{2-(2-oxyoxygenethyl)sulfanyl1、3-thiazol - 4 - yl}acetamide (CAS No.946241 - 76 - 5) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents。 Its unique structural features， coupled with promising preclinical data， make it a valuable candidate for further investigation。 As research continues， this compound is likely to play an important role in developing new treatments for a variety of diseases， including inflammation， neurological disorders， and cancer。